1-(4-(difluoromethoxy)phenyl)-2-((4-fluorobenzyl)thio)-5-phenyl-1H-imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(difluoromethoxy)phenyl)-2-((4-fluorobenzyl)thio)-5-phenyl-1H-imidazole, also known as DFP-10917, is a small molecule inhibitor that has shown promising results in the treatment of various types of cancer. This compound has been studied extensively in scientific research, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated in detail.
Scientific Research Applications
Electrochemical Performance Enhancement in Lithium-Ion Batteries
The compound’s derivative, 4-fluorobenzyl cyanide (FBCN) , has been utilized to expedite interfacial kinetics in lithium-ion batteries (LIBs) . By constructing a bulky coordination structure with Li+, FBCN reduces the interfacial barrier, thus contributing to improved rate performance. This application is particularly significant in advancing the fast-charging capability, long-term stability, and safety levels of LIBs.
Pharmaceutical Synthesis
Imidazole derivatives, including the compound , are known for their broad range of chemical and biological properties . They serve as important synthons in drug development, with activities ranging from antibacterial to antitumor effects. The versatility of imidazole compounds makes them valuable in synthesizing a variety of pharmacological agents.
Coordination Chemistry Engineering
The steric hindrance and weak Lewis basic center of related compounds like FBCN are designed to promote Coulombic attraction (Li+–anions), which is beneficial in coordination chemistry engineering . This approach is crucial for enhancing electrochemical kinetics in energy storage devices.
Antimicrobial Activity
Imidazole derivatives synthesized from the compound have shown promising antimicrobial activity against various bacteria such as Staphylococcus aureus, Escherichia coli, and Bacillus subtilis . This application is critical in the development of new antimicrobial agents to combat drug-resistant strains.
Solvation Chemistry for Energy Storage
The compound’s derivatives are used to tune the Li+ solvation structure, bridging the bulk electrolyte and interfacial chemistry . This tuning is pivotal for promoting electrochemical kinetics in energy storage systems, particularly in LIBs.
Chemical Research and Development
As a part of the broader family of imidazole derivatives, this compound is likely involved in various chemical R&D processes . Its structural flexibility and reactivity make it a candidate for developing novel materials and chemical processes.
properties
IUPAC Name |
1-[4-(difluoromethoxy)phenyl]-2-[(4-fluorophenyl)methylsulfanyl]-5-phenylimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F3N2OS/c24-18-8-6-16(7-9-18)15-30-23-27-14-21(17-4-2-1-3-5-17)28(23)19-10-12-20(13-11-19)29-22(25)26/h1-14,22H,15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOKPNPGZWYTFLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F3N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.